Cas no 2640885-68-1 (3-[5-(5-Cyanopyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridine-2-carbonitrile)

• Product Name: 3-[5-(5-Cyanopyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridine-2-carbonitrile
• CAS No: 2640885-68-1
• MF: C₁₈H₁₆N₆
• MW: 316.359842300415
• CID: 5316278
• PubChem ID: 154829638
• Update Time: 2025-11-06

3-[5-(5-Cyanopyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[5-(5-Cyano-2-pyridinyl)hexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl]-2-pyridinecarbonitrile
• AKOS040727000
• 3-[5-(5-cyanopyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridine-2-carbonitrile
• F6761-7590
• 2640885-68-1
• 3-[5-(5-Cyanopyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridine-2-carbonitrile

• Inchi： 1S/C18H16N6/c19-8-13-3-4-18(22-10-13)23-11-14-5-7-24(17(14)12-23)16-2-1-6-21-15(16)9-20/h1-4,6,10,14,17H,5,7,11-12H2
• InChI Key： HHCXOPMYIKGWAD-UHFFFAOYSA-N
• SMILES： N1(C2C(C#N)=NC=CC=2)CCC2CN(C3C=CC(C#N)=CN=3)CC12

Computed Properties

• Exact Mass: 316.14364454g/mol
• Monoisotopic Mass: 316.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.4±55.0 °C(Predicted)
• pka: 5.10±0.29(Predicted)

Additional information on 3-[5-(5-Cyanopyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridine-2-carbonitrile

3-[5-(5-Cyanopyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridine-2-carbonitrile (CAS No. 2640885-68-1): A Comprehensive Overview

The compound 3-[5-(5-Cyanopyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridine-2-carbonitrile, identified by the CAS registry number 2640885-68-1, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a pyrrole ring fused with a pyridine ring, forming an octahydropyrrolo[3,4-b]pyrrole system. This bicyclic structure is further substituted with a pyridine ring at position 5, which itself bears a cyano group at position 2. The entire molecule is further substituted with another pyridine ring at position 3, which also carries a cyano group at position 2. This intricate arrangement of heterocycles and functional groups imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. The presence of multiple cyano groups in the molecule contributes to its ability to form hydrogen bonds and interact with biological targets, thereby enhancing its bioactivity.

In addition to its biological significance, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of the octahydropyrrolo[3,4-b]pyrrole system requires a multi-step synthesis involving advanced techniques such as cyclization reactions and stereochemical control. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and enamine chemistry, to efficiently assemble this complex structure.

The physical properties of this compound have also been extensively studied. It has been found to exhibit good solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Furthermore, its stability under physiological conditions has been evaluated, making it a promising candidate for pharmacokinetic studies.

From an environmental perspective, the compound has been assessed for its potential impact on aquatic ecosystems. Studies conducted under standard conditions have indicated that it exhibits low toxicity towards aquatic organisms, suggesting that it may have minimal environmental impact when used responsibly.

In conclusion, 3-[5-(5-Cyanopyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridine-2-carbonitrile (CAS No. 2640885-68-1) is a multifaceted compound with significant potential in drug discovery and development. Its unique structure, coupled with its promising biological activity and favorable physical properties, positions it as a valuable tool in advancing our understanding of complex biological systems and developing novel therapeutic interventions.